[4-[(4-methylphenyl)carbamoyl]phenyl] N,N-dimethylsulfamate

• IUPAC Name: [4-[(4-methylphenyl)carbamoyl]phenyl] N,N-dimethylsulfamate
• InChI: InChI=1S/C16H18N2O4S/c1-12-4-8-14(9-5-12)17-16(19)13-6-10-15(11-7-13)22-23(20,21)18(2)3/h4-11H,1-3H3,(H,17,19)
• InChI Key: WELHUHHRZJTXGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OS(=O)(=O)N(C)C
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

[4-[(4-methylphenyl)carbamoyl]phenyl] N,N-dimethylsulfamate (MPS) is a chemical compound that has been widely used in scientific research as a tool for studying various biological processes. MPS is a sulfamate ester that is structurally similar to the widely used carbonic anhydrase inhibitor acetazolamide. MPS has been shown to have a wide range of biological effects, including anti-cancer, anti-inflammatory, and neuroprotective effects.

Scientific Research Applications

Anticancer Potential of Cinnamic Acid Derivatives

Cinnamic acid derivatives have garnered attention for their antitumor efficacy. These compounds, which include various cinnamoyl derivatives like acids, esters, amides, and hydrazides, have been studied for their potential in anticancer research. The review by De, Baltas, and Bedos-Belval (2011) provides a comprehensive overview of the synthesis and biological evaluation of these derivatives, highlighting their significance in medicinal research (De, Baltas, & Bedos-Belval, 2011).

Health Benefits of 4,4-Dimethyl Phytosterols

Zhang et al. (2019) discuss 4,4-dimethyl phytosterols, which, like the compound , contain methyl groups that significantly influence molecular recognition and bioactivity. These compounds are known for their health benefits, particularly in disease prevention, and their involvement in the endogenous cannabinoid system (ECS) (Zhang et al., 2019).

Role of Phenolic Compounds in Therapeutics

The pharmacological properties and therapeutic potential of phenolic compounds, such as thymol, highlight the importance of methylated phenols in various treatments. The review by Meeran et al. (2017) outlines thymol's multiple therapeutic actions against a wide range of diseases, underscoring the role of phenolic structures in medicinal chemistry (Meeran, Javed, Al Taee, Azimullah, & Ojha, 2017).

Advanced Oxidation Processes and Environmental Implications

Qutob et al. (2022) review the use of advanced oxidation processes (AOPs) for the degradation of acetaminophen, showcasing the significance of chemical transformations and the environmental impact of synthetic compounds. This review could provide insights into the environmental implications and degradation pathways of complex chemicals, including those similar to the compound (Qutob, Hussein, Alamry, & Rafatullah, 2022).